5-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide

• Molecular Formula: C25H26ClN3O2
• Molecular Weight: 435.9 g/mol
• IUPAC Name: 5-chloro-N-[4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C25H26ClN3O2/c1-17(2)25(31)29-15-13-28(14-16-29)19-11-9-18(10-12-19)27-24(30)22-7-3-6-21-20(22)5-4-8-23(21)26/h3-12,17H,13-16H2,1-2H3,(H,27,30)
• InChI Key: RPOPYWYKJJZWIH-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC4=C3C=CC=C4Cl

Description

5-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide, also known as CINPA1, is a small molecule inhibitor that targets the interaction between the N-terminal domain of SIRT2 and acetylated α-tubulin. SIRT2 is a member of the sirtuin family of NAD+-dependent deacetylases, which plays a crucial role in regulating a variety of cellular processes, including cell cycle progression, DNA repair, and metabolism. CINPA1 has been shown to have potential therapeutic applications in the treatment of cancer, neurodegenerative diseases, and metabolic disorders.

Mechanism of Action

5-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide targets the interaction between the N-terminal domain of SIRT2 and acetylated α-tubulin, which plays a crucial role in regulating microtubule dynamics and cell division. By inhibiting this interaction, this compound disrupts the normal function of SIRT2, leading to the accumulation of acetylated α-tubulin and the disruption of microtubule dynamics. This ultimately leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in various cell types. In cancer cells, this compound induces cell cycle arrest and apoptosis by activating the p53 pathway and inhibiting the Akt/mTOR pathway. In neuronal cells, this compound protects against oxidative stress and mitochondrial dysfunction by activating the Nrf2 pathway and inhibiting the JNK pathway. In adipocytes, this compound improves insulin sensitivity and glucose tolerance by activating the AMPK pathway and inhibiting the NF-κB pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide is its specificity for SIRT2, which allows for the selective inhibition of this target without affecting other sirtuins or deacetylases. This makes this compound a valuable tool for studying the role of SIRT2 in various cellular processes. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of 5-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide. One area of research is the development of more potent and selective SIRT2 inhibitors based on the structure of this compound. Another area of research is the investigation of the therapeutic potential of this compound in combination with other drugs or therapies in the treatment of cancer, neurodegenerative diseases, and metabolic disorders. Additionally, further studies are needed to elucidate the precise molecular mechanisms underlying the effects of this compound in various cell types and disease models.

Synthesis Methods

The synthesis of 5-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide involves several steps, including the condensation of 5-chloro-1-naphthaldehyde with 4-(4-isobutyryl-1-piperazinyl)aniline, followed by the reduction of the resulting imine with sodium borohydride. The final product is obtained by the acylation of the amine group with isobutyryl chloride. The overall yield of the synthesis is around 20%.

Scientific Research Applications

5-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide has been extensively studied in various scientific research applications. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In neurodegenerative disease research, this compound has been shown to protect against neuronal damage and improve cognitive function in animal models of Alzheimer's and Parkinson's disease. In metabolic disorder research, this compound has been shown to improve insulin sensitivity and glucose tolerance in animal models of type 2 diabetes.